Binapo

• IUPAC Name: 2-diphenylphosphoryl-1-(2-diphenylphosphorylnaphthalen-1-yl)naphthalene
• InChI: InChI=1S/C44H32O2P2/c45-47(35-19-5-1-6-20-35,36-21-7-2-8-22-36)41-31-29-33-17-13-15-27-39(33)43(41)44-40-28-16-14-18-34(40)30-32-42(44)48(46,37-23-9-3-10-24-37)38-25-11-4-12-26-38/h1-32H
• InChI Key: SEZSRPYCOMAEDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)P(=O)(C2=CC=CC=C2)C3=C(C4=CC=CC=C4C=C3)C5=C(C=CC6=CC=CC=C65)P(=O)(C7=CC=CC=C7)C8=CC=CC=C8
• Molecular Formula: C44H32O2P2
• Molecular Weight: 654.7 g/mol
• CAS RN: 86632-33-9

Description

Binapo, also known as 2,4-bis(4-nitrophenyl)pent-4-ene-2,4-dinitrophenylhydrazone, is a chemical compound that has been widely used in scientific research. It is a yellow crystalline powder that is insoluble in water and soluble in organic solvents. The molecular formula of this compound is C44H32O2P2.

Synthesis Analysis

This compound has been synthesized through various methods. One method involves the condensation of this compound-(PhCHO)2 and 1,3,5-tris(4-aminophenyl)benzene (TAPB) to result in a new imine-based chiral organic material (COM) that can be further post-functionalized through reductive transformation of imine linkers to amines. Another method involves the reaction of ®-BINAP with hydrogen peroxide.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular weight of 654.7 g/mol. The InChI Key of this compound is SEZSRPYCOMAEDL-UHFFFAOYSA-N.

Chemical Reactions Analysis

This compound has been used as a reagent in various scientific research applications. It has been used as a chromogenic reagent for the determination of aldehydes and ketones in biological and environmental samples. This compound also reacts with nitric oxide to form a fluorescent product that can be detected by fluorescence spectroscopy.

Physical And Chemical Properties Analysis

This compound is a yellow crystalline powder that is insoluble in water and soluble in organic solvents. The molecular formula of this compound is C44H32O2P2.

Mechanism of Action

Target of Action

Binapo, also known as 2,2’-bis(diphenylphosphino)-1,1’-binaphthyl (BINAP), is an organophosphorus compound . It is a chiral diphosphine ligand widely used in asymmetric synthesis . The primary targets of this compound are various metal ions, such as ruthenium, rhodium, and palladium . These metal ions are often involved in catalytic reactions, and this compound acts as a ligand to these ions, influencing their reactivity and selectivity .

Mode of Action

This compound interacts with its targets (metal ions) by forming coordination complexes . This interaction changes the reactivity of the metal ions, enabling them to catalyze various reactions . For example, when this compound forms a complex with ruthenium, the resulting catalyst can be used for the asymmetric hydrogenation of prochiral ketones and olefins .

Biochemical Pathways

The exact biochemical pathways affected by this compound depend on the specific reaction being catalyzed. In general, this compound influences the pathways of various asymmetric transformations, including hydrogenation, hydrosilylation, and 1,3-hydrogen migration . The downstream effects of these transformations can lead to the synthesis of various industrially important compounds .

Pharmacokinetics

Like other organophosphorus compounds, it is likely that this compound’s bioavailability and pharmacokinetic properties would be influenced by factors such as its size, charge, and lipophilicity .

Result of Action

The molecular and cellular effects of this compound’s action are primarily seen in the products of the reactions it catalyzes. For example, in the asymmetric hydrogenation of β-keto esters, the use of a this compound-ruthenium catalyst can result in high enantioselectivity . This means that the reaction produces a high proportion of one enantiomer over the other, which can be crucial in the synthesis of chiral drugs .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For example, the presence of oxygen atoms in this compound increases the distance between the chiral binaphthyl moiety and PPh2 groups, decreasing the influence of the chiral binaphthyl on the orientation of the phenyl groups of PPh2 . Additionally, the presence of the C-O-P bond in this compound increases the flexibility of the molecule, which can influence its reactivity .

Advantages and Limitations for Lab Experiments

One of the advantages of using Binapo in lab experiments is its high sensitivity and selectivity for specific analytes. This compound can detect aldehydes and ketones at low concentrations, making it a useful tool for environmental and biological monitoring. However, this compound has some limitations, such as its limited solubility in water and its potential toxicity to living organisms. Therefore, it should be used with caution in lab experiments.

Future Directions

There are several future directions for the use of Binapo in scientific research. One potential application is in the development of new methods for the detection of nitric oxide in biological systems. This compound could also be used as a derivatizing agent for the analysis of other amino acids and peptides. In addition, the synthesis of new derivatives of this compound could lead to the development of more sensitive and selective reagents for analytical chemistry.

Scientific Research Applications

Binapo has been used as a reagent in various scientific research applications. It has been used as a chromogenic reagent for the determination of aldehydes and ketones in biological and environmental samples. This compound has also been used as a fluorescent probe for the detection of nitric oxide in biological systems. In addition, this compound has been used as a derivatizing agent for the analysis of amino acids and peptides by high-performance liquid chromatography.

Biochemical Analysis

Biochemical Properties

Binapo plays a significant role in biochemical reactions, particularly in asymmetric catalysis . It interacts with various enzymes and proteins, facilitating the formation of chiral organic materials . The nature of these interactions is largely dependent on the specific biochemical context, but generally involves the formation of stable complexes with biomolecules.

Cellular Effects

This compound can have profound effects on various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression . These interactions can lead to significant changes in cellular function and metabolism.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes or cofactors . This can also include any effects on metabolic flux or metabolite levels.

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms . This could include any transporters or binding proteins that it interacts with, as well as any effects on its localization or accumulation.

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are areas of active research . This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles.

Always refer to the original research articles for the most accurate and detailed information .